5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(2,2,2-trifluoroethylsulfanyl)pyrazole-3-carbonitrile

• IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(2,2,2-trifluoroethylsulfanyl)pyrazole-3-carbonitrile
• InChI: InChI=1S/C13H6Cl2F6N4S/c14-6-1-5(13(19,20)21)2-7(15)9(6)25-11(23)10(8(3-22)24-25)26-4-12(16,17)18/h1-2H,4,23H2
• InChI Key: AJHJADVQTKSNER-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C#N)SCC(F)(F)F)N)Cl)C(F)(F)F
• Molecular Formula: C13H6Cl2F6N4S
• Molecular Weight: 435.2 g/mol
• CAS RN: 168685-71-0

Description

5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(2,2,2-trifluoroethylsulfanyl)pyrazole-3-carbonitrile is a useful research compound. Its molecular formula is C13H6Cl2F6N4S and its molecular weight is 435.17. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Mechanistic Insights

Research has illuminated the crystal structure and mechanistic reactions of this compound with unsaturated carbonyl compounds. The study by Liu et al. (2013) revealed through X-ray crystallography the structure of a closely related pyrazole derivative, proposing a reaction mechanism of the compound with unsaturated carbonyl compounds, underscoring its reactivity and potential in synthetic chemistry applications (Liu, Chen, Sun, & Wu, 2013).

Electronic Properties and Spectral Enhancements

A 2022 study explored the electronic and spectral properties of the compound, particularly its interaction with fullerene molecules. This research highlighted the compound's potential in enhancing Raman activity, indicating its utility in the development of novel materials and in the field of spectroscopy. The study detailed the compound's electronic structure, active sites, and its potential antiarthritic properties through docking studies (Biointerface Research in Applied Chemistry, 2022).

Synthesis and Insecticidal Activity

The compound has been identified as a precursor in the synthesis of various insecticides, showcasing its role in the development of new agrochemicals. Yang et al. (2006) documented the synthesis of derivatives from the compound, noting their efficacy as insecticides. This illustrates the compound's significance in creating more effective and potentially safer pest control solutions (Yang, Zhong, & Shi, 2006).

Corrosion Inhibition

Another intriguing application of derivatives of this compound is in the field of corrosion inhibition. A study by Yadav et al. (2016) explored the effectiveness of pyranopyrazole derivatives, synthesized from the compound, as corrosion inhibitors for mild steel in HCl solution. This research demonstrates the compound's utility in protecting industrial materials, contributing to the longevity and durability of metal components (Yadav, Gope, Kumari, & Yadav, 2016).